(6E)-6-[(2E)-2-(1H-quinolin-2-ylidene)ethylidene]cyclohexa-2,4-dien-1-one

• Molecular Formula: C17H13NO
• Molecular Weight: 247.29 g/mol
• IUPAC Name: (6E)-6-[(2E)-2-(1H-quinolin-2-ylidene)ethylidene]cyclohexa-2,4-dien-1-one
• InChI: InChI=1S/C17H13NO/c19-17-8-4-2-6-14(17)10-12-15-11-9-13-5-1-3-7-16(13)18-15/h1-12,18H/b14-10+,15-12+
• InChI Key: YWORVGQOCNQBFI-VDQVFBMKSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=C/C(=C\C=C\3/C=CC=CC3=O)/N2
• SMILES: O=C1C=CC=C/C1=C\C=C2NC3=C(C=CC=C3)C=C\2
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=CC=C3C=CC=CC3=O)N2
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: S136492; S 136492; S-136492.

Description

S136492 is a highly selective endothelin-converting enzyme 2 (ECE2) inhibitor.

Scientific Research Applications

• Photophysical Properties and Metal Sensing : A study discussed the synthesis of Zn(ii) complexes using a similar compound. These complexes exhibit strong binding to Zn(2+) ions, resulting in significant enhancements in fluorescence intensity and quantum yield. This indicates potential applications in metal ion sensing and photophysical studies (Hens, Mondal, & Rajak, 2013).

• Crystal Structure Analysis : Research on derivatives of this compound focused on determining their crystal structures. These studies provide valuable insights into the molecular configurations and potential applications in materials science (Chumakov et al., 2006).

• Molecular Diodes and Organic Rectifying Junctions : A derivative of this compound was investigated for its use in molecular diodes and rectifying junctions, indicating its potential in electronic and optoelectronic applications (Ashwell et al., 2007).

• Luminescence in Different Environments : The luminescence properties of TCNQ adducts, including derivatives of this compound, were studied in various environments. This research is relevant for understanding the photophysical behavior of these compounds in different matrices (Bloor et al., 2001).

• Synthetic Chemistry Applications : Several studies focus on the synthesis and reactions of related compounds, demonstrating the compound’s utility in organic synthesis and the creation of novel chemical entities (Murashevich, Burmistrov, & Toropin, 2013).

• Supercapacitive Properties : Research into supercapacitor electrodes utilizing quinone-containing additives, including derivatives of this compound, revealed enhanced electrochemical specific capacitance. This suggests potential applications in energy storage technologies (Won et al., 2015).

• Electronic Structure Calculations : A study explored the electronic structures of quinolin-2(1H)-ylidene derivatives, providing insights into the chemical bonding and molecular properties, which is important for material science applications (Nesterov et al., 2013).